N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide
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Description
N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide is a useful research compound. Its molecular formula is C16H11Cl2FN4O and its molecular weight is 365.19. The purity is usually 95%.
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Scientific Research Applications
- N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide belongs to the class of triazole antifungal agents. It inhibits fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis and compromising fungal cell membranes. Researchers explore its efficacy against various fungal pathogens, including Candida species and dermatophytes .
- The compound’s unique structure suggests potential anticancer activity. Researchers investigate its effects on cancer cell lines, focusing on mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of tumor growth. Preclinical studies may reveal its promise as a novel chemotherapeutic agent .
- The dichlorophenyl and fluorophenyl moieties hint at herbicidal or insecticidal properties. Scientists explore its use as a lead compound for designing environmentally friendly pesticides. Structural modifications can enhance selectivity and reduce toxicity to non-target organisms .
- Triazole derivatives often exhibit anti-inflammatory effects. Researchers investigate whether N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide can modulate inflammatory pathways, potentially aiding in conditions like rheumatoid arthritis or inflammatory bowel diseases .
- The triazole carboxamide moiety can act as a ligand for metal ions. Scientists study its coordination behavior with transition metals, exploring applications in catalysis, drug delivery, or metal-based therapies. The compound’s stability and selectivity are crucial factors .
- Investigating the compound’s photophysical properties (such as fluorescence or phosphorescence) can lead to applications in sensors, imaging, or optoelectronics. Researchers explore its behavior in different solvents, pH conditions, and complex environments .
Antifungal Activity
Anticancer Potential
Pesticide Development
Anti-inflammatory Agents
Metal Chelation and Coordination Chemistry
Photophysical Properties and Sensors
properties
IUPAC Name |
N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-5-methyl-1,2,4-triazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2FN4O/c1-9-20-15(22-23(9)12-5-3-11(19)4-6-12)16(24)21-14-7-2-10(17)8-13(14)18/h2-8H,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFDAFOQMQFDTOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1C2=CC=C(C=C2)F)C(=O)NC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.